Cas no 1342553-90-5 (3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide)

• Product Name: 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide
• CAS No: 1342553-90-5
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 6280884
• PubChem ID: 64446607
• Update Time: 2025-06-11

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide
• EN300-1123143
• 1342553-90-5
• AKOS013770106

• Inchi： 1S/C9H15ClN4O/c1-3-12-8(9(11)15)5-14-4-7(10)6(2)13-14/h4,8,12H,3,5H2,1-2H3,(H2,11,15)
• InChI Key： QEDNXRFVEWRHJF-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)CC(C(N)=O)NCC

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide

Introduction to 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide (CAS No. 1342553-90-5)

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide, with the CAS number 1342553-90-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a chlorinated pyrazole ring and an ethylamino group attached to a propanamide moiety. These structural elements contribute to its potential therapeutic applications, particularly in the areas of anti-inflammatory and analgesic activities.

The synthesis of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide typically involves a multi-step process, starting with the formation of the pyrazole ring through a condensation reaction between a hydrazine derivative and an appropriate carbonyl compound. Subsequent steps involve the introduction of the chloro and methyl groups, followed by the attachment of the ethylamino and propanamide functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In terms of its pharmacological properties, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory conditions. Additionally, it has demonstrated analgesic properties, making it a promising candidate for the treatment of pain associated with inflammatory diseases.

Mechanistically, the anti-inflammatory effects of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide are believed to be mediated through its ability to modulate signaling pathways involved in inflammation. Studies have indicated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the expression of pro-inflammatory genes. By downregulating NF-κB activity, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide effectively reduces the production of inflammatory mediators.

Beyond its anti-inflammatory and analgesic properties, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide has also shown promise in other therapeutic areas. For instance, preliminary studies have suggested that this compound may have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. The exact mechanisms underlying these neuroprotective effects are still under investigation, but they may involve antioxidant and anti-apoptotic activities.

In preclinical studies, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further development as a therapeutic agent. However, more extensive clinical trials are needed to fully evaluate its efficacy and safety in human subjects.

The potential applications of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound as a lead structure for the development of novel drug candidates. Researchers are exploring various structural modifications to optimize its pharmacological properties and enhance its therapeutic potential. For example, substituting different functional groups on the pyrazole ring or modifying the ethylamino moiety can lead to compounds with improved potency or selectivity.

In conclusion, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide (CAS No. 1342553-90-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.